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Compound of Interest

Compound Name: 1-Methoxyallocryptopine

Cat. No.: B161831 Get Quote

1-Methoxyallocryptopine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

1-Methoxyallocryptopine, a protopine alkaloid. The information is compiled for professionals

in research, science, and drug development, with a focus on presenting clear, quantitative data

and detailed experimental methodologies.

Core Physical and Chemical Properties
1-Methoxyallocryptopine is a naturally occurring alkaloid isolated from Papaver

curviscapum[1]. Its core chemical structure and properties are summarized below.
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Property Value Source

Molecular Formula C₂₂H₂₅NO₆ PubChem[2]

Molecular Weight 399.4 g/mol PubChem[2]

IUPAC Name

7,8,21-trimethoxy-11-methyl-

17,19-dioxa-11-

azatetracyclo[12.7.0.0⁴,⁹.0¹⁶,²⁰]

henicosa-

1(21),4(9),5,7,14,16(20)-

hexaen-2-one

PubChem[2]

CAS Number 56743-52-3 PubChem[2]

Synonyms
Allocryptopine, 1-methoxy-;

NSC628808
PubChem[2]

Spectral Data
The structural elucidation of 1-Methoxyallocryptopine is supported by various spectroscopic

techniques.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
A simulated ¹H NMR spectrum (500 MHz, Methanol) is available, providing insights into the

proton environments within the molecule.
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Chemical Shift
(ppm)

Multiplicity
Number of
Hydrogens

Tentative
Assignment

6.67 s 2H Aromatic Protons

4.08 s 3H Methoxy Group

3.89 m 2H Methylene Group

3.45 m 2H Methylene Group

3.40 m 3H Methoxy Group

1.47 q 3H Methyl Group

1.47 m 3H Methyl Group

Note: This is based on simulated data and should be confirmed with experimental results.

Due to the limited availability of public experimental spectral data, detailed tables for ¹³C NMR,

Mass Spectrometry, and Infrared Spectroscopy are not provided at this time. Researchers are

encouraged to consult primary literature for experimentally derived spectral information.

Experimental Protocols
Isolation of 1-Methoxyallocryptopine from Papaver
curviscapum
The following is a generalized workflow for the isolation of protopine alkaloids from Papaver

species, based on common alkaloid extraction techniques.
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Isolation Workflow for 1-Methoxyallocryptopine

Plant Material
(Papaver curviscapum)

Extraction with Methanol

Concentration of Percolate

Acid-Base Extraction
(5% Acetic Acid)

Yield Total Tertiary Alkaloids

Chromatographic Separation
(TLC)

Purification

Isolated 1-Methoxyallocryptopine

Generic Signaling Pathway

Extracellular Intracellular

1-Methoxyallocryptopine ReceptorBinding Second MessengerActivation Kinase Cascade Transcription Factor Cellular Response
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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